benzyl {3-[(2-bromo-4,5-dimethylphenyl)amino]-3-oxopropyl}carbamate

• IUPAC Name: benzyl N-[3-(2-bromo-4,5-dimethylanilino)-3-oxopropyl]carbamate
• InChI: InChI=1S/C19H21BrN2O3/c1-13-10-16(20)17(11-14(13)2)22-18(23)8-9-21-19(24)25-12-15-6-4-3-5-7-15/h3-7,10-11H,8-9,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: XJVDPQMIPVFVBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)NC(=O)CCNC(=O)OCC2=CC=CC=C2
• Molecular Formula: C19H21BrN2O3
• Molecular Weight: 405.3 g/mol

Description

The compound “benzyl {3-[(2-bromo-4,5-dimethylphenyl)amino]-3-oxopropyl}carbamate” is a complex organic molecule. It contains a benzyl group, a carbamate group, and a bromo-dimethylphenylamino group. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom could be replaced through a nucleophilic substitution reaction. The carbamate group could also undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents.

Mechanism of Action

The mechanism of action would depend on how this compound is used. If it’s used as a reagent in a chemical reaction, its mechanism of action would involve the steps in which it reacts with other substances. If it’s used as a drug, its mechanism of action would involve how it interacts with biological molecules in the body.